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Abstract

This technical guide provides a comprehensive overview of the boiling point and density of 2,2-
dimethoxypentane. It details the experimentally determined values for these fundamental
physical properties and outlines the standardized methodologies for their measurement.
Furthermore, this document explores the structure-property relationships that govern the boiling
point and density of this acetal, offering insights into the influence of its molecular architecture.
The guide is intended to be a valuable resource for researchers and professionals in chemistry
and drug development who require accurate physical property data and a deeper
understanding of its molecular basis.

Introduction

2,2-Dimethoxypentane is an organic compound classified as an acetal. Its molecular structure
consists of a five-carbon pentane chain with two methoxy groups attached to the second
carbon atom. The precise knowledge of its physical properties, such as boiling point and
density, is crucial for its application in various scientific and industrial fields, including as a
solvent, a protecting group in organic synthesis, or a component in formulation development.
This guide presents the key physicochemical data for 2,2-dimethoxypentane and the
experimental protocols for their determination.
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Quantitative Data

The physical properties of 2,2-dimethoxypentane are summarized in the table below.

Property Value Units Conditions
Boiling Point 121.2 °C at 760 mmHg[1]
Density 0.842 g/cm3 Not Specified[1]
Molar Mass 132.20 g/mol

Molecular Formula C7H1602

Structure-Property Relationships

The boiling point and density of a molecule are intrinsically linked to its structure, including its
functional groups, molecular weight, and overall shape.

Boiling Point: The boiling point of 2,2-dimethoxypentane (121.2 °C) is influenced by the
intermolecular forces between its molecules. As an acetal, it does not possess the ability to act
as a hydrogen bond donor, which significantly lowers its boiling point compared to an
analogous alcohol. However, the presence of two oxygen atoms creates a polar molecule,
leading to dipole-dipole interactions, which are stronger than the van der Waals forces found in
nonpolar alkanes of similar molecular weight. The length of the pentyl chain also contributes to
a higher boiling point through increased van der Waals forces compared to shorter-chain
acetals.

Density: The density of 2,2-dimethoxypentane (0.842 g/cm?3) is a result of its molecular mass
and the efficiency with which its molecules can pack together. The presence of the two oxygen
atoms in the acetal functional group increases the molecular weight without a proportional
increase in volume compared to a hydrocarbon of similar size, leading to a higher density than
pentane.
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Factors Influencing the Boiling Point of 2,2-Dimethoxypentane

Molecular Structure of 2,2-Dimethoxypentane
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A diagram illustrating the relationship between molecular structure and boiling point.

Experimental Protocols

The determination of boiling point and density requires precise and standardized experimental
procedures to ensure data accuracy and reproducibility.

Boiling Point Determination (Thiele Tube Method)

This method is a common and efficient way to determine the boiling point of a small liquid

sample.
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Apparatus:

Thiele tube

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

e Heating oil (e.g., mineral oil)

e Bunsen burner or heating mantle

e Stand and clamp

Procedure:

« Asmall amount of 2,2-dimethoxypentane is placed in the small test tube.

o Acapillary tube, sealed at one end, is placed open-end down into the test tube containing
the sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped and immersed in the heating oil within the Thiele tube.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature rises, air trapped in the capillary tube will slowly bubble out.

e The temperature at which a rapid and continuous stream of bubbles emerges from the
capillary tube is noted. This indicates that the vapor pressure of the liquid equals the
atmospheric pressure.

e The heat source is removed, and the liquid is allowed to cool.
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e The temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.

Density Determination (ASTM D4052 - Digital Density
Meter)

This standard test method provides a precise and rapid determination of the density of liquids.
Apparatus:

« Digital Density Meter with an oscillating U-tube

e Syringe or autosampler for sample injection

e Thermostatic control for the measurement cell

Procedure:

The digital density meter is calibrated using certified reference standards (e.g., dry air and
pure water).

e The temperature of the measurement cell is set to the desired temperature and allowed to
stabilize.

o Asmall volume of 2,2-dimethoxypentane is injected into the oscillating U-tube. Care is
taken to avoid the introduction of air bubbles.

e The instrument measures the change in the oscillation period of the U-tube caused by the
mass of the sample.

e This period is used to calculate the density of the sample, which is then displayed by the
instrument.

o The measurement is typically repeated to ensure accuracy.
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Experimental Workflow for Physical Property Determination
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A flowchart of the experimental procedures for determining boiling point and density.

Conclusion

This technical guide has presented the boiling point and density of 2,2-dimethoxypentane,
supported by detailed experimental protocols and an analysis of the underlying structure-
property relationships. The provided data and methodologies are essential for the safe and
effective use of this compound in research and development. A thorough understanding of
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these fundamental physical properties is a prerequisite for successful chemical synthesis,
formulation, and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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